Cas no 27587-88-8 (Hydrazinecarbothioamide,2-(2-chlorophenyl)-N-methyl-)

Hydrazinecarbothioamide,2-(2-chlorophenyl)-N-methyl- structure
27587-88-8 structure
Product Name:Hydrazinecarbothioamide,2-(2-chlorophenyl)-N-methyl-
CAS No:27587-88-8
MF:C8H10ClN3S
MW:215.703098773956
CID:280284
PubChem ID:4643719
Update Time:2025-04-19

Hydrazinecarbothioamide,2-(2-chlorophenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarbothioamide,2-(2-chlorophenyl)-N-methyl-
    • 1-(2-chloroanilino)-3-methylthiourea
    • 1-(2-chloro-phenyl)-4-methyl thiosemicarbazide
    • 1-(2-Chlor-phenyl)-4-methyl-thiosemicarbazid
    • AC1NEKGO
    • NSC256455
    • T5835179
    • Z45820194
    • NSC-256455
    • DTXSID60405173
    • 27587-88-8
    • AKOS001371841
    • Inchi: 1S/C8H10ClN3S/c1-10-8(13)12-11-7-5-3-2-4-6(7)9/h2-5,11H,1H3,(H2,10,12,13)
    • InChI Key: OIYWJZFQKUMAQD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1NNC(NC)=S

Computed Properties

  • Exact Mass: 215.0286
  • Monoisotopic Mass: 215.0283962g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 68.2Ų

Experimental Properties

  • PSA: 36.09
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